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molecular formula C10H10N4O3 B8774500 1-(2-methoxy-4-nitrophenyl)-3-methyl-1H-1,2,4-triazole

1-(2-methoxy-4-nitrophenyl)-3-methyl-1H-1,2,4-triazole

Cat. No. B8774500
M. Wt: 234.21 g/mol
InChI Key: CCLWURIPFUHRBY-UHFFFAOYSA-N
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Patent
US08349880B2

Procedure details

Step F (2): 10% Palladium on carbon (1.2 g) was added under an atmosphere of nitrogen to a chilled (ice-water bath) solution of 1-(2-methoxy-4-nitrophenyl)-3-methyl-1H-1,2,4-triazole (3.7 g, 12.7 mmol) dissolved in methanol (250 mL). The flask was repeated evacuated and flushed with hydrogen gas (double balloon). The resulting mixture was allowed to warm to rt and left to stir for 18 h under the hydrogen atmosphere. Purged with nitrogen gas. Filtered the crude reaction mixture through a short diatomaceous earth (Celite®) plug. Rinsed reaction vessel and plug with methanol. Concentrated filtrate in vacuo. Dried residue on high vacuum overnight to afford 3-methoxy-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline (2.44 g, 94% yield) as a reddish solid. LC-MS (M+H)+ 205.2. 1H NMR (500 MHz, chloroform-d) δ ppm 8.35 (s, 1 H) 7.36 (d, J=8.55 Hz, 1 H) 6.29-6.34 (m, 2 H) 3.80 (s, 3 H) 2.46 (s, 3 H).
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Palladium on carbon
Quantity
1.2 g
Type
catalyst
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(2-methoxy-4-nitrophenyl)-3-methyl-1H-1,2,4-triazole
Quantity
3.7 g
Type
reactant
Reaction Step Two
Name
methanol
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
3-methoxy-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline
Yield
94%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[C:7]([N+:9]([O-])=O)[CH:6]=[CH:5][C:4]=1[N:12]1[CH:16]=[N:15][C:14]([CH3:17])=[N:13]1>[Pd].CO>[CH3:1][O:2][C:3]1[CH:8]=[C:7]([CH:6]=[CH:5][C:4]=1[N:12]1[CH:16]=[N:15][C:14]([CH3:17])=[N:13]1)[NH2:9]

Inputs

Step One
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Palladium on carbon
Quantity
1.2 g
Type
catalyst
Smiles
[Pd]
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
1-(2-methoxy-4-nitrophenyl)-3-methyl-1H-1,2,4-triazole
Quantity
3.7 g
Type
reactant
Smiles
COC1=C(C=CC(=C1)[N+](=O)[O-])N1N=C(N=C1)C
Step Three
Name
methanol
Quantity
250 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir for 18 h under the hydrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The flask was repeated evacuated
CUSTOM
Type
CUSTOM
Details
flushed with hydrogen gas (double balloon)
WAIT
Type
WAIT
Details
left
CUSTOM
Type
CUSTOM
Details
Purged with nitrogen gas
FILTRATION
Type
FILTRATION
Details
Filtered the crude
CUSTOM
Type
CUSTOM
Details
reaction mixture through a short diatomaceous earth (Celite®) plug
WASH
Type
WASH
Details
Rinsed
CUSTOM
Type
CUSTOM
Details
reaction vessel and plug with methanol

Outcomes

Product
Details
Reaction Time
 18 h
Name
3-methoxy-4-(3-methyl-1H-1,2,4-triazol-1-yl)aniline
Type
product
Smiles
COC=1C=C(N)C=CC1N1N=C(N=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.44 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 94.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.